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Compound of Interest

Compound Name:
1-(Benzyloxy)-4-(2-

bromoethoxy)benzene

CAS No.: 3351-59-5

Cat. No.: B1278185

Get Quote

Optimization, Synthesis, and Safety Protocols for
Medicinal Chemistry
Part 1: Executive Summary & Strategic Utility
1-(Benzyloxy)-4-(2-bromoethoxy)benzene (CAS 3351-59-5) serves as a bifunctional "linker"

scaffold.[1] Its structural value lies in its orthogonality: it possesses a benzyl ether (a robust

protecting group removable via hydrogenolysis) and a primary alkyl bromide (a reactive

electrophile for SN2 coupling).

This molecule is frequently employed to introduce the 4-(benzyloxy)phenoxyethyl moiety into

amine-containing heterocycles (e.g., indoles, thiophenes) during the synthesis of SERMs like

Bazedoxifene or Raloxifene analogs.[1] The spacer length (ethyl) is critical for receptor binding

affinity in these drug classes.

Chemical Identity & Physical Constants[1][2][3]
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Property Data

CAS Number 3351-59-5

IUPAC Name 1-(2-Bromoethoxy)-4-(phenylmethoxy)benzene

Molecular Formula C₁₅H₁₅BrO₂

Molecular Weight 307.19 g/mol

Physical State White to off-white crystalline solid

Melting Point 85 – 87 °C

Boiling Point ~406 °C (Predicted)

Solubility Soluble in DCM, EtOAc, THF; Insoluble in water

SMILES BrCCOc1ccc(OCc2ccccc2)cc1

Part 2: Critical Safety & Handling (The "Smart"
MSDS)
Unlike standard MSDS documents that list generic hazards, this section analyzes the

mechanistic risks associated with the functional groups present.

Mechanistic Toxicology[1]
Alkylating Potential: The primary alkyl bromide (-CH2CH2Br) is a potent alkylating agent.[1] It

can react with nucleophilic residues in biological macromolecules (DNA/Proteins), posing a

risk of sensitization and long-term toxicity.

Dust Hazard: As a solid with a melting point of 85–87 °C, it can generate fine dust during

weighing. Inhalation facilitates rapid systemic absorption due to its lipophilicity.

Handling Protocol
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Hazard Domain Risk Mechanism Mitigation Strategy

Skin Contact

Lipophilic alkyl bromide

penetrates skin; potential

sensitizer.[1]

Double Gloving: Nitrile (outer)

+ Laminate (inner)

recommended. Change

immediately upon splash.

Inhalation

Solid dust inhalation leads to

mucous membrane irritation

(H335).[1]

Engineering Control: Handle

exclusively in a chemical fume

hood or powder containment

enclosure.

Reactivity

Reacts violently with strong

oxidizers; hydrolyzes slowly in

moisture.[1]

Store under inert gas

(Argon/Nitrogen) in a

desiccator.

Emergency Response Logic

Exposure Event Immediate Action

Skin Contact Wash w/ Soap & Water
(15 mins)

Lipophilic absorption

Eye Contact Rinse w/ Saline
(Remove Lenses)

Irritant H319

Seek Medical Attention
(Show Structure)

Click to download full resolution via product page

Figure 1: Emergency response logic flow emphasizing immediate decontamination due to

lipophilic absorption properties.[1]

Part 3: Synthesis Protocol (Self-Validating)
Objective: Synthesize 1-(benzyloxy)-4-(2-bromoethoxy)benzene via Williamson Ether

Synthesis. Precursor: 4-(Benzyloxy)phenol (Hydroquinone monobenzyl ether).[1] Reagent: 1,2-

Dibromoethane (used in excess to prevent polymerization/dimerization).[1]
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Reaction Mechanism & Workflow

Start: 4-(Benzyloxy)phenol
(1.0 eq)

Add K2CO3 (2.0 eq)
in Acetone/ACN

Deprotonation

Add 1,2-Dibromoethane
(3.0 - 5.0 eq)

Formation of Phenoxide

Reflux (60-80°C)
Monitor TLC

Sn2 Substitution

Check: Is Mono-alkylation dominant?

Filter Salts -> Concentrate
-> Crystallize (EtOH)

Yes (Excess bromide prevents dimer)

Final Product:
1-(Benzyloxy)-4-(2-bromoethoxy)benzene

Click to download full resolution via product page

Figure 2: Synthesis workflow highlighting the critical excess of dibromoethane to favor mono-

alkylation.
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Step-by-Step Methodology
Setup:

Equip a 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen

inlet.[1]

Charge with 4-(benzyloxy)phenol (1.0 equiv) and anhydrous acetonitrile (10 mL/g).[1]

Add Potassium Carbonate (K₂CO₃) (2.0 equiv). Observation: The suspension may turn

slightly yellow as the phenoxide forms.

Reagent Addition (Critical Step):

Add 1,2-Dibromoethane (3.0 to 5.0 equiv).[1]

Why Excess? A large excess is statistically required to ensure the phenoxide attacks a

free dibromide molecule rather than the product (which would lead to the unwanted dimer:

1,2-bis(4-benzyloxyphenoxy)ethane).[1]

Reaction:

Heat to reflux (approx. 80 °C for ACN) for 12–24 hours.

TLC Monitoring: Mobile phase 20% EtOAc in Hexanes. Product R_f will be higher than the

starting phenol.

Workup & Purification:

Cool to room temperature. Filter off the inorganic salts (KBr/K₂CO₃).

Concentrate the filtrate under reduced pressure to remove solvent and excess 1,2-

dibromoethane (bp 131 °C; vacuum required).

Crystallization: Recrystallize the crude solid from hot Ethanol or a Heptane/EtOAc mixture.

Yield Target: 75–85%.
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Part 4: Quality Control & Analytical Validation[1]
To validate the identity and purity of the synthesized compound, compare spectral data against

these diagnostic signals.

Nuclear Magnetic Resonance (NMR)[1][3]
¹H NMR (CDCl₃, 400 MHz):

δ 7.30–7.45 (m, 5H): Benzyl aromatic protons.

δ 6.90 (d, 2H) & 6.85 (d, 2H): Para-substituted benzene ring (AA'BB' system).

δ 5.05 (s, 2H): Benzylic methylene (Ph-CH2-O-).[1]

δ 4.25 (t, 2H): Ethoxy methylene (-O-CH2-CH2-Br).[1]

δ 3.60 (t, 2H): Bromo-methylene (-CH2-CH2-Br).[1]

Note: The triplet at 3.60 ppm is diagnostic for the terminal bromide. If this shifts or

disappears, check for dimerization or hydrolysis.

Purity Specification
HPLC Purity: >98.0% (Area %).

Water Content: <0.5% (Karl Fischer).

Appearance: White crystalline powder (Yellowing indicates oxidation of the phenol residue).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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